3-{3-[1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-yl]phenyl}pyridine

• IUPAC Name: 3-[3-[1-(4,4,4-trifluorobutyl)pyrazol-3-yl]phenyl]pyridine
• InChI: InChI=1S/C18H16F3N3/c19-18(20,21)8-3-10-24-11-7-17(23-24)15-5-1-4-14(12-15)16-6-2-9-22-13-16/h1-2,4-7,9,11-13H,3,8,10H2
• InChI Key: LHPLIKMZTLRQGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NN(C=C2)CCCC(F)(F)F)C3=CN=CC=C3
• Molecular Formula: C18H16F3N3
• Molecular Weight: 331.3 g/mol

Description

The compound “3-{3-[1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-yl]phenyl}pyridine” is a complex organic molecule that contains a pyridine ring, a phenyl ring, and a pyrazole ring, along with a trifluorobutyl group. These groups are common in many pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the trifluorobutyl group. The exact structure would depend on the specific locations of the bonds between these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the pyridine, phenyl, and pyrazole rings, as well as the trifluorobutyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluorobutyl group could increase its lipophilicity, potentially affecting its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many compounds with similar structures are used in pharmaceuticals and could interact with various enzymes or receptors.

Future Directions

The future research directions for this compound could include exploring its potential uses in pharmaceuticals or agrochemicals, studying its physical and chemical properties, and developing more efficient synthesis methods.